Cas no 70767-70-3 (Glycine, N-[(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)carbonyl]-)

• Product name: Glycine, N-[(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)carbonyl]-
• CAS No: 70767-70-3
• MF: C₇H₆FN₃O₅
• MW: 231.138044834137
• CID: 546710
• PubChem ID: 15725928

Glycine, N-[(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)carbonyl]-
• 2-[(5-fluoro-2,4-dioxopyrimidine-1-carbonyl)amino]acetic acid
• 70767-70-3
• DTXSID40577488
• SCHEMBL4637559
• 2-(5-fluoro-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-1-carboxamido)acetic acid
• N-(5-Fluoro-2,4-dioxo-3,4-dihydropyrimidine-1(2H)-carbonyl)glycine

• Inchi： InChI=1S/C7H6FN3O5/c8-3-2-11(7(16)10-5(3)14)6(15)9-1-4(12)13/h2H,1H2,(H,9,15)(H,12,13)(H,10,14,16)
• InChI Key： KOBMAUUWDYIPKE-UHFFFAOYSA-N
• SMILES： C1=C(C(=O)NC(=O)N1C(=O)NCC(=O)O)F

Computed Properties

• Exact Mass: 231.02918
• Monoisotopic Mass: 231.02914846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 115.81